Cas no 1270396-24-1 (2-amino-2-3-(methylsulfanyl)phenylethan-1-ol)

• Product Name: 2-amino-2-3-(methylsulfanyl)phenylethan-1-ol
• CAS No: 1270396-24-1
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6020412
• PubChem ID: 55282832
• Update Time: 2024-01-15

2-amino-2-3-(methylsulfanyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-3-(methylsulfanyl)phenylethan-1-ol
• (S)-2-Amino-2-(3-(methylthio)phenyl)ethanol
• Benzeneethanol, β-amino-3-(methylthio)-
• 2-Amino-2-(3-(methylthio)phenyl)ethanol
• 2-amino-2-(3-(methylthio)phenyl)ethan-1-ol
• 1270396-24-1
• EN300-1844596
• SCHEMBL16679767
• 2-amino-2-[3-(methylsulfanyl)phenyl]ethan-1-ol
• AKOS006344408

• Inchi： 1S/C9H13NOS/c1-12-8-4-2-3-7(5-8)9(10)6-11/h2-5,9,11H,6,10H2,1H3
• InChI Key： MUFHXIUVJOIJCJ-UHFFFAOYSA-N
• SMILES： C1(C(N)CO)=CC=CC(SC)=C1

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 356.0±32.0 °C(Predicted)
• pka: 12.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers